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Introduction

Janthinocin B is a cyclic decapeptide lactone antibiotic produced by the bacterium
Janthinobacterium lividum. As a member of the janthinocin family of antimicrobial peptides, it
has demonstrated potent activity, particularly against Gram-positive bacteria. This technical
guide provides a comprehensive overview of the known physico-chemical properties of
Janthinocin B, drawing from available scientific literature. While detailed quantitative data
remains limited in publicly accessible resources, this document consolidates the foundational
knowledge critical for researchers and professionals in drug development.

Core Physico-chemical Properties

Janthinocin B is a complex molecule with a significant molecular weight and a peptidic
structure. The fundamental properties are summarized below.

Property Value Reference
Molecular Weight 1191.33 g/mol [1]
Molecular Formula Cs7Hs2N12016 [1]
Appearance Not specified in literature

CAS Number 131086-53-8
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Solubility and Stability

Detailed quantitative data on the solubility and stability of Janthinocin B is not extensively
available in the current body of scientific literature. However, based on the general
characteristics of similar cyclic peptides, some inferences can be drawn.

Solubility: Cyclic peptides of this nature often exhibit limited solubility in aqueous solutions and
are more soluble in organic solvents. It is anticipated that Janthinocin B would be soluble in
solvents such as dimethyl sulfoxide (DMSO) and methanol. Precise solubility measurements
(e.g., in mg/mL) are not currently published.

Stability: The stability of peptide-based compounds like Janthinocin B is influenced by factors
such as pH and temperature. Peptide bonds can be susceptible to hydrolysis under extreme
pH conditions, and the overall conformation, critical for biological activity, can be affected by
temperature. Specific studies detailing the half-life of Janthinocin B under various conditions
and identifying its degradation products have not been publicly reported.

Spectral Data

The structure of Janthinocin B was elucidated using a combination of spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[2][3]
While the original research confirms the use of these methods, specific spectral data such as
detailed NMR peak assignments and mass fragmentation patterns are not provided in the
available literature.

Biological Activity and Mechanism of Action

Janthinocin B exhibits strong antibacterial activity against a range of Gram-positive bacteria.
[2] The mechanism of action for many cyclic antimicrobial peptides involves the disruption of
the bacterial cell membrane integrity. It is hypothesized that Janthinocin B may follow a similar
mechanism, leading to leakage of cellular contents and ultimately cell death. However, the
specific molecular targets and signaling pathways affected by Janthinocin B have not been
experimentally detailed.

Due to the lack of specific information on signaling pathways, a visual representation cannot be
generated at this time.
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Experimental Protocols

Detailed, step-by-step protocols for the isolation and purification of Janthinocin B are not fully
described in the available literature. However, the general methodology can be inferred from
the initial discovery and from protocols for similar microbial secondary metabolites.

General Workflow for Isolation and Purification

The following diagram outlines a generalized workflow that would be typically employed for the
extraction and purification of a microbial peptide antibiotic like Janthinocin B.
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Generalized Workflow for Janthinocin B Isolation
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Caption: A generalized workflow for the isolation and purification of Janthinocin B.
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Conclusion

Janthinocin B remains a molecule of significant interest due to its potent antibacterial
properties. However, a comprehensive understanding of its physico-chemical characteristics is
hampered by the limited availability of detailed, quantitative data in the public domain. Further
research is required to fully characterize its solubility, stability, and specific mechanism of
action. Such studies would be invaluable for the potential development of Janthinocin B as a
therapeutic agent. Researchers are encouraged to consult the primary literature for the
foundational discovery and characterization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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